Cas no 944580-76-1 (2-Pyridinamine,N-2-propyn-1-yl-6-(trifluoromethyl)-)

2-Pyridinamine,N-2-propyn-1-yl-6-(trifluoromethyl)- structure
944580-76-1 structure
Product Name:2-Pyridinamine,N-2-propyn-1-yl-6-(trifluoromethyl)-
CAS No:944580-76-1
MF:C9H7F3N2
MW:200.160492181778
CID:802495
PubChem ID:45158545
Update Time:2025-04-19

2-Pyridinamine,N-2-propyn-1-yl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine,N-2-propyn-1-yl-6-(trifluoromethyl)-
    • N-prop-2-ynyl-6-(trifluoromethyl)pyridin-2-amine
    • Prop-2-ynyl-(6-trifluoromethyl-pyridin-2-yl)-amine
    • PROP-2-YNYL-(6-TRIFLUOROMETHYL-(PYRIDIN-2-YL))-AMINE
    • 944580-76-1
    • AKOS011420900
    • DTXSID10669566
    • N-(Prop-2-yn-1-yl)-6-(trifluoromethyl)pyridin-2-amine
    • Inchi: 1S/C9H7F3N2/c1-2-6-13-8-5-3-4-7(14-8)9(10,11)12/h1,3-5H,6H2,(H,13,14)
    • InChI Key: JAMWFFWOAYQADA-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=N1)NCC#C)(F)F

Computed Properties

  • Exact Mass: 200.05600
  • Monoisotopic Mass: 200.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 24.92000
  • LogP: 2.21850
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